molecular formula C22H29NO2 B8555931 3-Butyl-7,8-dimethoxy-1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine CAS No. 62717-45-7

3-Butyl-7,8-dimethoxy-1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine

Cat. No. B8555931
CAS RN: 62717-45-7
M. Wt: 339.5 g/mol
InChI Key: ZMPYIFUDEOIDHJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Butyl-7,8-dimethoxy-1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine is a useful research compound. Its molecular formula is C22H29NO2 and its molecular weight is 339.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Butyl-7,8-dimethoxy-1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Butyl-7,8-dimethoxy-1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

62717-45-7

Product Name

3-Butyl-7,8-dimethoxy-1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine

Molecular Formula

C22H29NO2

Molecular Weight

339.5 g/mol

IUPAC Name

3-butyl-7,8-dimethoxy-5-phenyl-1,2,4,5-tetrahydro-3-benzazepine

InChI

InChI=1S/C22H29NO2/c1-4-5-12-23-13-11-18-14-21(24-2)22(25-3)15-19(18)20(16-23)17-9-7-6-8-10-17/h6-10,14-15,20H,4-5,11-13,16H2,1-3H3

InChI Key

ZMPYIFUDEOIDHJ-UHFFFAOYSA-N

Canonical SMILES

CCCCN1CCC2=CC(=C(C=C2C(C1)C3=CC=CC=C3)OC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4.32 g. (0.0154 mole) of 7,8-dimethoxy-1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine, 0.02 mole of n-butyl bromide and 0.02 mole of potassium hydroxide is dissolved in 120 ml. of dry methanol and refluxed for 48 hours. The reaction mixture is evaporated to dryness, taken up in ethyl acetate and filtered to remove inorganic salts. The filtrate is washed with water, dried and evaporated to give 3-n-butyl-7,8-dimethoxy-1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine as an oil.
Quantity
0.0154 mol
Type
reactant
Reaction Step One
Quantity
0.02 mol
Type
reactant
Reaction Step One
Quantity
0.02 mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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